Cas no 1203200-88-7 (N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1203200-88-7
• MF: C₁₉H₁₈N₆O₃
• MW: 378.38462305069
• CID: 5472479
• Update Time: 2025-10-24

N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-6-oxo-1H-pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 1,6-dihydro-N-[3-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-6-oxo-
• N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C19H18N6O3/c26-18-7-5-16(22-24-18)19(27)20-14-3-1-2-13(12-14)15-4-6-17(23-21-15)25-8-10-28-11-9-25/h1-7,12H,8-11H2,(H,20,27)(H,24,26)
• InChI Key： SWCDTUMCZQTPAQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C3=NN=C(N4CCOCC4)C=C3)=C2)=O)=NNC(=O)C=C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 10.41±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Guide to N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1203200-88-7)

N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1203200-88-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique pyridazine and morpholine structural motifs, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor, which makes it a promising candidate for targeting various disease pathways.

The molecular structure of N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide features a pyridazine core linked to a phenyl ring and a morpholine moiety. This configuration enhances its binding affinity to specific biological targets, making it valuable for structure-activity relationship (SAR) studies. Its CAS No. 1203200-88-7 is frequently referenced in scientific literature, highlighting its importance in high-throughput screening and lead optimization processes.

One of the key reasons for the growing interest in N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide is its potential in cancer research. Recent studies suggest that this compound may exhibit inhibitory effects on certain protein kinases involved in tumor growth. This aligns with the current focus on targeted therapies and precision medicine, which are among the most searched topics in biomedical research today.

In addition to its pharmaceutical applications, CAS No. 1203200-88-7 is also explored in chemical biology for probing enzyme mechanisms and signaling pathways. Its solubility and stability under physiological conditions make it suitable for in vitro and in vivo studies. Researchers often inquire about its synthesis methods, purity standards, and supplier availability, reflecting the compound's relevance in both academic and industrial settings.

The demand for N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide is further driven by advancements in computational chemistry and molecular modeling. Scientists frequently search for docking studies and QSAR predictions related to this compound, aiming to optimize its bioactivity and selectivity. These trends underscore the compound's role in bridging theoretical research and practical drug development.

As the field of personalized medicine expands, compounds like N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide are expected to play a pivotal role. Its mechanistic insights and therapeutic potential are frequently discussed in forums and publications, making it a hot topic in contemporary chemistry. For those seeking detailed spectroscopic data or patent information, this compound offers a wealth of research opportunities.

In summary, N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1203200-88-7) stands out as a versatile and highly studied compound in modern science. Its applications span drug design, cancer therapy, and chemical biology, aligning with the latest trends in biomedical innovation. Researchers and industry professionals continue to explore its properties, ensuring its place as a valuable tool in scientific discovery.